Cas no 42783-64-2 (5-methyl-1H-pyrimidine-2-thione)

• Product Name: 5-methyl-1H-pyrimidine-2-thione
• CAS No: 42783-64-2
• MF: C₅H₆N₂S
• MW: 126.179539203644
• MDL: MFCD03465715
• CID: 328264
• PubChem ID: 4432095
• Update Time: 2025-07-20

5-methyl-1H-pyrimidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrimidine-2-thiol hydrochloride
• 2(1H)-Pyrimidinethione, 5-methyl- (9CI)
• 2(1H)-Pyrimidinethione,5-methyl-
• 5-Methylpyrimidine-2-thiol
• 2-Mercapto-5-Methylpyrimdine
• 2-Mercapto-5-methyl-pyrimidin
• 2-mercapto-5-methylpyrimidine
• 5-methyl-1H-pyrimidine-2-thione
• InChI=1/C5H6N2S/c1-4-2-6-5(8)7-3-4/h2-3H,1H3,(H,6,7,8
• 42783-64-2
• E1-sulfanyl)pyrimidine
• SCHEMBL4760133
• DTXSID40403238
• EN300-58154
• MFCD03465715
• SCHEMBL8604935
• CS-0078742
• 5-methylpyrimidine-2(1h)-thione
• 5-methyl-1,2-dihydropyrimidine-2-thione
• CS-0325513
• 1007553-38-9
• FT-0739106
• 5-methyl-2-pyrimidinethiol
• 5-Methyl-2-(
• AKOS000306305

• MDL： MFCD03465715
• Inchi： 1S/C5H6N2S/c1-4-2-6-5(8)7-3-4/h2-3H,1H3,(H,6,7,8)
• InChI Key： UDXSIDQGDWMVDD-UHFFFAOYSA-N
• SMILES： S=C1N=CC(C)=CN1

Computed Properties

• Exact Mass: 126.02500
• Monoisotopic Mass: 126.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.24
• Melting Point: Not available
• Boiling Point: 201.7°C at 760 mmHg
• Flash Point: 75.8°C
• Refractive Index: 1.634
• PSA: 60.77000
• LogP: 1.44760

5-methyl-1H-pyrimidine-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃